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Compound of Interest |

Compound Name: 6-Hydroxyhexadecanoic acid
CAS No.: 58763-57-8
Cat. No.: B1367024
Get Quote
. J

Chemical Identity: 6-Hydroxyhexadecanoic Acid CAS Number: 58763-57-8 (Isomer specific) /
General analogs: 506-13-8 (16-isomer), 764-67-0 (2-isomer) Molecular Formula: C1eH3203
Physical State: Solid (Waxy powder or crystalline)[1]

Part 1: Executive Safety Summary (BLUF)

The Bottom Line: While long-chain fatty acids like 6-Hydroxyhexadecanoic acid are often
perceived as low-toxicity "biological” lipids, this specific hydroxylated derivative presents
distinct irritation and solubility challenges.[1]

As a Senior Application Scientist, my directive is clear: Do not underestimate the solid-state
hazards. The primary risk is not acute toxicity, but rather respiratory irritation from dust
inhalation during weighing and dermal absorption when dissolved in organic solvents.[1]
Because specific toxicological data for the 6-isomer is limited compared to the 16-isomer
(Juniperic acid), we apply the Precautionary Principle: treat this substance as a Category 2
Irritant (Skin/Eye) and Category 3 Respiratory Irritant until proven otherwise.[1]

Part 2: Hazard Identification & Risk Assessment[1][2][3]
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Before selecting PPE, we must understand the mechanism of exposure.[1]

Hazard Class Risk Vector Mechanistic Insight

Fatty acid powders are often

electrostatic.[1] They "fly"
Physical Static-Charged Dust easily during weighing,

increasing the risk of inhalation

and bench contamination.[1]

The hydroxyl (-OH) and
carboxyl (-COOH) groups can
o cause contact dermatitis and
Health Mucosal Irritation o
Irritation to mucous
membranes (H315, H319,

H335).[1]

This lipid is poorly soluble in

water.[1] It is typically handled

in Chloroform, Methanol, or

) o DMSO.[1] Your PPE must

Solvent Carrier Toxicity _ _

protect against the solvent first,

as the solvent acts as a

vehicle to transport the lipid

through the skin.[1]

Part 3: PPE Selection Matrix

This matrix is designed for a standard BSL-1 or BSL-2 chemical laboratory environment.[1]
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Protection Zone Recommended Equipment  Scientific Rationale

Mandatory for weighing.
Engineering controls
supersede PPE.[1] If a hood is
) ) unavailable, an N95/P2
Respiratory Fume Hood (Primary) ) ) o
respirator is the minimum
requirement to prevent
alveolar deposition of lipid

dust.[1]

Standard nitrile provides
adequate protection against
the solid powder.[1] Latex is
Hand (Solid) Nitrile Gloves (4-5 mil) not recommended due to poor
chemical resistance against
potential lipid-soluble

contaminants.[1]

When dissolved in Chloroform,
standard nitrile degrades
rapidly.[1] Double-gloving
(changing outer glove

Hand (Solution) Double Nitrile or Laminate immediately upon splash) or
using Silver Shield® laminate
gloves is required for

halogenated solvent handling.

[1]

Safety glasses with side

shields are insufficient during
Eye/Face Chemical Safety Goggles dissolution steps.[1] Goggles

seal the eyes against solvent

vapors and splashes.[1]

Body Lab Coat (Cotton/Poly) Must be buttoned to the neck.
[1] Synthetic fibers (100%
polyester) can degrade or melt

if exposed to strong organic
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solvents used in lipid
extraction.[1]

Part 4: Operational Decision Logic (Visualization)[1]

The following diagram outlines the critical decision points for safe handling based on the
physical state of the compound.

Start: 6-Hydroxyhexadecanoic Acid

Determine Physical State

Solid (Powder/Crystal) Solution (in Solvent)
Action: Weighing/Transfer Action: Dissolution/Aliquot

Risk: Splash & Permeation

Risk: Inhalation & Static (Chloroform/MeOH)

Control: Fume Hood + Control: Fume Hood + Goggles +
Nitrile Gloves + Anti-Static Gun Double Nitrile/Laminate Gloves

Disposal: Segregated Organic Waste

Click to download full resolution via product page
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Caption: Operational logic flow distinguishing between dust inhalation risks (solid) and solvent
permeation risks (liquid).

Part 5: Step-by-Step Operational Protocol
Phase 1: Weighing the Solid (High Risk: Inhalation)

Obijective: Transfer solid without creating airborne dust.[1]
e Engineering Setup: Activate the chemical fume hood. Verify airflow is >100 fpm.

« Static Control: 6-Hydroxyhexadecanoic acid is waxy and static-prone.[1] Use an anti-static
gun or ionizer on the spatula and weigh boat before touching the powder.[1] This prevents
the powder from "jumping" and contaminating the balance.[1]

e Transfer:
o Place the receiving vial inside the balance draft shield.
o Transfer small amounts using a clean metal spatula.[1]

o Critical: If you spill powder inside the hood, wipe immediately with a methanol-dampened
tissue (do not dry sweep, which creates dust).[1]

Phase 2: Solubilization (High Risk: Splash)
Obijective: Dissolve lipid for analysis (e.g., GC-MS, LC-MS).[1]

¢ Solvent Selection: This lipid is sparingly soluble in water.[1] You will likely use Methanaol,
Chloroform, or Ethyl Acetate.[1]

¢ Glove Check: If using Chloroform, double-glove immediately.[1] Chloroform permeates
standard nitrile in <3 minutes.[1]

¢ Dissolution: Add solvent slowly down the side of the vial to prevent "puffing" of the solid.[1]
Cap tightly and vortex.

e Venting: If heating is required to dissolve (common for C16 chains), ensure the vial is vented
or use a pressure-rated vessel.[1] Never heat a closed vessel of volatile solvent.
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Phase 3: Disposal & Decontamination

Objective: Environmental Compliance.[1]

¢ Liquids: Dispose of all solutions in the Halogenated or Non-Halogenated Organic Waste
stream, depending on the solvent used.[1] Do not pour down the sink.

¢ Solids: Contaminated weigh boats and gloves go into Hazardous Solid Waste.[1]

+ Decontamination: Wipe down the balance area with 70% Ethanol or Methanol to remove lipid
residues.[1]

References
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Hydroxyhexadecanoic acid (Isomer Analog Safety Data). Retrieved from [Link][1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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